Cas no 1553644-75-9 (6-methyl-3-propyl-1H-indole-5-carboxylic acid)
6-methyl-3-propyl-1H-indole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-3-propyl-1H-indole-5-carboxylic acid
- EN300-6736989
- 1553644-75-9
-
- Inchi: 1S/C13H15NO2/c1-3-4-9-7-14-12-5-8(2)10(13(15)16)6-11(9)12/h5-7,14H,3-4H2,1-2H3,(H,15,16)
- InChI Key: LHCZBGZPDRAGLV-UHFFFAOYSA-N
- SMILES: OC(C1C(C)=CC2=C(C=1)C(=CN2)CCC)=O
Computed Properties
- Exact Mass: 217.110278721g/mol
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 53.1Ų
6-methyl-3-propyl-1H-indole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6736989-0.05g |
6-methyl-3-propyl-1H-indole-5-carboxylic acid |
1553644-75-9 | 95.0% | 0.05g |
$347.0 | 2025-03-13 | |
| Enamine | EN300-6736989-0.1g |
6-methyl-3-propyl-1H-indole-5-carboxylic acid |
1553644-75-9 | 95.0% | 0.1g |
$518.0 | 2025-03-13 | |
| Enamine | EN300-6736989-0.25g |
6-methyl-3-propyl-1H-indole-5-carboxylic acid |
1553644-75-9 | 95.0% | 0.25g |
$743.0 | 2025-03-13 | |
| Enamine | EN300-6736989-0.5g |
6-methyl-3-propyl-1H-indole-5-carboxylic acid |
1553644-75-9 | 95.0% | 0.5g |
$1170.0 | 2025-03-13 | |
| Enamine | EN300-6736989-1.0g |
6-methyl-3-propyl-1H-indole-5-carboxylic acid |
1553644-75-9 | 95.0% | 1.0g |
$1500.0 | 2025-03-13 | |
| Enamine | EN300-6736989-2.5g |
6-methyl-3-propyl-1H-indole-5-carboxylic acid |
1553644-75-9 | 95.0% | 2.5g |
$2940.0 | 2025-03-13 | |
| Enamine | EN300-6736989-5.0g |
6-methyl-3-propyl-1H-indole-5-carboxylic acid |
1553644-75-9 | 95.0% | 5.0g |
$4349.0 | 2025-03-13 | |
| Enamine | EN300-6736989-10.0g |
6-methyl-3-propyl-1H-indole-5-carboxylic acid |
1553644-75-9 | 95.0% | 10.0g |
$6450.0 | 2025-03-13 | |
| 1PlusChem | 1P028HUC-50mg |
6-methyl-3-propyl-1H-indole-5-carboxylicacid |
1553644-75-9 | 93% | 50mg |
$491.00 | 2024-06-20 | |
| 1PlusChem | 1P028HUC-100mg |
6-methyl-3-propyl-1H-indole-5-carboxylicacid |
1553644-75-9 | 93% | 100mg |
$703.00 | 2024-06-20 |
6-methyl-3-propyl-1H-indole-5-carboxylic acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 6-methyl-3-propyl-1H-indole-5-carboxylic acid
Recent Advances in the Study of 6-Methyl-3-propyl-1H-indole-5-carboxylic Acid (CAS: 1553644-75-9)
6-Methyl-3-propyl-1H-indole-5-carboxylic acid (CAS: 1553644-75-9) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of 6-methyl-3-propyl-1H-indole-5-carboxylic acid to enhance its pharmacokinetic properties. The study demonstrated that modifications at the propyl and methyl positions could significantly improve the compound's bioavailability and metabolic stability. These findings suggest that this indole derivative holds promise as a scaffold for the development of next-generation small-molecule therapeutics.
Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's anti-inflammatory properties. The researchers synthesized a series of analogs and evaluated their inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The results indicated that 6-methyl-3-propyl-1H-indole-5-carboxylic acid exhibited moderate activity, with further optimization potential to increase its potency and selectivity. This research underscores the compound's relevance in the search for new anti-inflammatory drugs.
Furthermore, computational studies have been conducted to explore the binding interactions of 6-methyl-3-propyl-1H-indole-5-carboxylic acid with various biological targets. Molecular docking simulations revealed that the compound could potentially interact with key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). These in silico findings provide a foundation for future experimental validation and drug development efforts.
In conclusion, 6-methyl-3-propyl-1H-indole-5-carboxylic acid (CAS: 1553644-75-9) represents a versatile and promising compound in the field of medicinal chemistry. Its structural features and biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its efficacy for clinical use. Researchers and industry professionals are encouraged to explore this compound's potential in addressing unmet medical needs.
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